Cas no 139-66-2 (Diphenyl Sulfide)

• Product Name: Diphenyl Sulfide
• CAS No: 139-66-2
• MF: C₁₂H₁₀S
• MW: 186.272801876068
• MDL: MFCD00003064
• CID: 36422
• PubChem ID: 8766
• Update Time: 2025-04-18

Diphenyl Sulfide Chemical and Physical Properties

Names and Identifiers

• Phenyl sulfide
• Diphenyl sulfide
• Diphenyl sulphide
• Phenyl sulphide
• Benzene,1,1'-thiobis-
• Diphenyl monosulfide
• Diphenyl thioether
• Diphenylmercaptan
• Phenylthiobenzene
• Diphenylthiamethane
• Sulfide, diphenyl
• 1,1'-Thiobis(benzene)
• (Phenylsulfanyl)benzene
• phenylsulfanylbenzene
• NSC 4568
• diphenylsulfane
• benzene sulfide
• phenyl thioether
• sulfide,diphenyl
• Diphenylsulfide
• 1,1'-sulfanediyldibenzene
• EINECS 205-371-4
• PHENYLSULFIDE
• FT-0625287
• CS-W016890
• DTXCID6024383
• NSC-4568
• Tox21_302182
• AI3-10564
• phenyl-sulfide
• Benzene,1'-thiobis-
• AS-56727
• Z104501894
• B5P3Y93MNR
• Diphenylsulphide
• UNII-B5P3Y93MNR
• 1,1'-THIOBISBENZENE
• CHEMBL219876
• DTXSID8044383
• NS00020475
• P0230
• EN300-21563
• InChI=1/C12H10S/c1-3-7-11(8-4-1)13-12-9-5-2-6-10-12/h1-10
• AKOS000119955
• Q5806959
• Phenyl sulfide, glass distilled
• DIPHENYL SULFIDE [MI]
• D70243
• CAS-139-66-2
• (Phenylsulfanyl)benzene #
• Benzene, 1,1'-thiobis-
• MFCD00003064
• Diphenyl sulfide, 98%
• Diphenyl sulfide, PESTANAL(R), analytical standard
• SCHEMBL452
• CHEBI:38959
• Q-201557
• Ph2S
• WLN: RSR
• NSC4568
• 139-66-2
• 1,1'-thiodibenzene
• NCGC00255977-01
• STL481899
• Benzene, 1,1'thiobis
• 205-371-4
• 1,1'Thiobis(benzene)
• Diphenyl Sulfide

• MDL： MFCD00003064
• Inchi： 1S/C12H10S/c1-3-7-11(8-4-1)13-12-9-5-2-6-10-12/h1-10H
• InChI Key： LTYMSROWYAPPGB-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1C=CC=CC=1
• BRN： 1907932

Computed Properties

• Exact Mass: 186.05000
• Monoisotopic Mass: 186.050321
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 25.3

Experimental Properties

• Color/Form: Colorless or yellowish liquid, malodorous.
• Density: 1.113 g/mL at 20 °C(lit.)
• Melting Point: −40 °C (lit.)
• Boiling Point: 296 °C(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.6327(lit.)
• Solubility: Soluble in ether, benzene, carbon disulphide.
• Water Partition Coefficient: Insoluble
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• PSA: 25.30000
• LogP: 3.83780
• Merck: 7314
• Sensitiveness: Stench
• Solubility: Soluble in ether, carbon disulfide, benzene, soluble in hot alcohol, insoluble in water.

Diphenyl Sulfide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H315,H410
• Warning Statement： P273,P501
• Hazardous Material transportation number：UN 3082 9/PG 3
• WGK Germany：3
• Hazard Category Code： 22-38-50/53
• Safety Instruction： S23-S28-S60-S61-S37/39-S26
• FLUKA BRAND F CODES：13
• RTECS：SX2275000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：III
• Toxicity：LD50 orally in rats: 0.49 ml/kg (Smyth)
• TSCA：Yes
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R22; R36/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers
• Pesticide Chemicals Pesticide Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates